![molecular formula C19H22N4O4 B5615147 (1S*,5R*)-6-[5-(methoxymethyl)-2-furoyl]-3-(pyrazin-2-ylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane](/img/structure/B5615147.png)
(1S*,5R*)-6-[5-(methoxymethyl)-2-furoyl]-3-(pyrazin-2-ylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multiple steps, including ring closure and opening reactions, to achieve the desired molecular structure. For example, Halim and Ibrahim (2022) detailed the synthesis of a novel compound through ring opening followed by ring closure reactions, which could be analogous to methods used for synthesizing the compound (Halim & Ibrahim, 2022).
Molecular Structure Analysis
Advanced spectroscopic techniques and quantum studies are critical for analyzing and confirming the molecular structure of synthesized compounds. For instance, the compound synthesized by Halim and Ibrahim was characterized using elemental analysis and spectral data, complemented by quantum chemical calculations (Halim & Ibrahim, 2022).
Chemical Reactions and Properties
Understanding the reactivity and potential chemical reactions of a compound is essential for its application in synthesis and other areas. The local reactivity descriptors and nucleophilic attack potentials are examples of analyses that provide insights into the chemical behavior of compounds (Halim & Ibrahim, 2022).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are crucial for the practical use of any chemical compound. Theoretical and experimental studies help in understanding these properties. For example, the thermodynamic properties and stability of the compound studied by Halim and Ibrahim were analyzed, indicating its high stability (Halim & Ibrahim, 2022).
Chemical Properties Analysis
The chemical properties, including reactivity, potential chemical reactions, and interaction with other molecules, define the utility of a compound in various applications. The high reactivity of certain sites for nucleophilic attack, as seen in the work by Halim and Ibrahim, is an example of such analysis (Halim & Ibrahim, 2022).
properties
IUPAC Name |
[5-(methoxymethyl)furan-2-yl]-[(1S,5R)-3-(pyrazine-2-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-26-12-15-4-5-17(27-15)19(25)23-10-13-2-3-14(23)11-22(9-13)18(24)16-8-20-6-7-21-16/h4-8,13-14H,2-3,9-12H2,1H3/t13-,14+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTGQBDWYRHITBC-UONOGXRCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(O1)C(=O)N2CC3CCC2CN(C3)C(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCC1=CC=C(O1)C(=O)N2C[C@H]3CC[C@@H]2CN(C3)C(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S*,5R*)-6-[5-(methoxymethyl)-2-furoyl]-3-(pyrazin-2-ylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.